Cas no 103733-66-0 ((3S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product name: (3S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 103733-66-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD06796546
• CID: 62406
• PubChem ID: 854137

(3S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 6,7-Dimethoxy-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• (3S)-
• (3S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (S)-1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinoline-3-carboxylic acid
• (S)-6,7-Dimethoxy-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
• (S)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID HYDROCHLORIDE
• 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-car
• (S)-1,2,3,4-tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylic acid
• 3-ISOQUINOLINECARBOXYLIC ACID,1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-,(3S)
• 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-3(S)-Carboxylic Acid
• UNII-962K79T8SA
• TIMTEC-BB SBB003034
• (3S)-1,2,3,4-Tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylic Acid
• 6,7-dimethoxy -S-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid.HCL
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6,7-dimethoxy-, (3S)-
• 6,7-DIMETHOXY-L-1,2,3,4-TETRAHYDROISOQUINOLINE 3-CARBOXYLIC ACID HYDROCHLORIDE
• (S)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE 3-CARBOXYLIC ACID HYDROCHLORIDE
• (S)-6,7 DIMETHOXY 1,2,3,4 TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLOIC ACID HYDROCHLORIDE
• (S)-1,2,3,4-Tetrahydro-6,7-dimethoxyisoquinoline-3-carboxylicacid
• MFCD06796546
• 962K79T8SA
• 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, (S)-
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylic acid, (3S)
• 6,7-Dimethoxy-(S)-1,2,3,4-Tetrahydro-3-Isoquinolinecarboxylic Acid
• 905847-63-4
• DTXSID401161126
• 103733-66-0
• SCHEMBL4464347
• (s)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, (-)-
• AS-35407
• Q27271851
• AKOS000321189
• J-001030
• (s)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• CS-0053967

• MDL： MFCD06796546
• Inchi： 1S/C12H15NO4.ClH/c1-16-10-4-7-3-9(12(14)15)13-6-8(7)5-11(10)17-2;/h4-5,9,13H,3,6H2,1-2H3,(H,14,15);1H/t9-;/m0./s1
• InChI Key： BWYXEHBJIMGDEB-VIFPVBQESA-N
• SMILES： O=C([C@H]1NCC2=C(C=C(OC)C(OC)=C2)C1)O

Computed Properties

• Exact Mass: 273.07700
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.232
• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.7 °C
• PSA: 67.79000
• LogP: 1.93350

(3S)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines